Cas no 2552-54-7 (3-(Benzyloxy)isoxazole-5-carboxylic acid)

• Product Name: 3-(Benzyloxy)isoxazole-5-carboxylic acid
• CAS No: 2552-54-7
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD11499028
• CID: 1038535
• PubChem ID: 13626967
• Update Time: 2025-10-30

3-(Benzyloxy)isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)isoxazole-5-carboxylic acid
• 3-phenylmethoxy-1,2-oxazole-5-carboxylic acid
• 3-benzyloxy-5-isoxazolecarboxylic acid
• 3-Benzyloxy-isoxazol-5-carbonsaeure
• 3-benzyloxyisoxazol-5-carboxylic acid
• 3-benzyloxy-isoxazol-5-carboxylic acid
• 3-benzyloxy-isoxazole-5-carboxylic acid
• AGN-PC-00NGDK
• AK100567
• ANW-70122
• CTK8C3460
• KB-233466
• SureCN630848
• GNUCOZFGZRKXGK-UHFFFAOYSA-N
• A1-25321
• 3-(Benzyloxy)-1,2-oxazole-5-carboxylic acid
• SCHEMBL630848
• AMY31211
• 3-(Benzyloxy)isoxazole-5-carboxylicacid
• CAA55254
• DTXSID70545337
• MFCD11499028
• DB-128065
• A877557
• F2199-0063
• CS-0316302
• 2552-54-7
• AKOS016001757
• 5-Isoxazolecarboxylic acid, 3-(phenylmethoxy)-

• MDL： MFCD11499028
• Inchi： 1S/C11H9NO4/c13-11(14)9-6-10(12-16-9)15-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,13,14)
• InChI Key： GNUCOZFGZRKXGK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)ON=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Boiling Point: 441.6±30.0°C at 760 mmHg
• PSA: 72.56

3-(Benzyloxy)isoxazole-5-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 3-(Benzyloxy)isoxazole-5-carboxylic acid

3-(Benzyloxy)isoxazole-5-carboxylic acid: A Versatile Compound in Pharmaceutical Research

3-(Benzyloxy)isoxazole-5-carboxylic acid, with the chemical identifier CAS No. 2552-54-7, is a multifunctional organic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This molecule belongs to the isoxazole family, a class of heterocyclic compounds characterized by their five-membered ring structure containing one oxygen atom and one nitrogen atom. The unique structural features of 3-(Benzyloxy)isoxazole-5-carboxylic acid enable it to interact with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential applications in modulating inflammatory responses, targeting oncogenic pathways, and enhancing therapeutic efficacy in chronic diseases.

From a chemical perspective, 3-(Benzyloxy)isoxazole-5-carboxylic acid exhibits a carboxylic acid functional group at the 5-position of the isoxazole ring, while the 3-position is substituted with a benzyloxy group. This substitution pattern contributes to the compound’s solubility profile and molecular interactions. The presence of the benzyloxy group also allows for further chemical modifications, which may enhance its pharmacokinetic properties or expand its therapeutic utility. The molecule’s molecular formula is C₁₃H₁₀O₄, and its molecular weight is approximately 226.23 g/mol. These physicochemical characteristics are critical for understanding its behavior in biological systems and its potential as a lead compound in drug discovery.

Recent advancements in medicinal chemistry have demonstrated the importance of 3-(Benzyloxy)isoxazole-5-carboxylic acid in the design of small-molecule therapeutics. A 2023 study published in Journal of Medicinal Chemistry explored the anti-inflammatory properties of this compound, revealing its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses. The study utilized in vitro assays to evaluate the compound’s efficacy against pro-inflammatory cytokines such as TNF-α and IL-6, with promising results that suggest its potential as an adjunct therapy for autoimmune disorders. This finding aligns with the growing interest in targeting inflammation as a therapeutic strategy for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of focus is the role of 3-(Benzyloxy)isoxazole-5-carboxylic acid in oncology. A 2024 preclinical study published in Cancer Research investigated its ability to modulate the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer cells. The compound demonstrated significant antiproliferative effects on multiple cancer cell lines, including breast and colon cancer models. The study also highlighted its potential to induce apoptosis and reduce tumor growth in xenograft models, underscoring its relevance as a candidate for cancer therapeutics. These findings are part of a broader trend in drug discovery that emphasizes the importance of targeting metabolic and signaling pathways in oncology.

From a synthetic standpoint, the preparation of 3-(Benzyloxy)isoxazole-5-carboxylic acid has been the subject of several optimization studies. A 2023 article in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal complexes to enhance the efficiency of isoxazole ring formation. This method not only reduces the number of reaction steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The study emphasized the importance of stereochemical control in the synthesis of isoxazole derivatives, which can significantly impact their biological activity. Such advancements in synthetic methodology are crucial for the large-scale production of this compound for pharmaceutical applications.

In addition to its therapeutic potential, 3-(Benzyloxy)isoxazole-5-carboxylic acid has been explored for its role in drug delivery systems. A 2024 review in Advanced Drug Delivery Reviews discussed the use of isoxazole-based compounds as carriers for targeted drug delivery. The compound’s hydrophilic properties and ability to form stable complexes with various biomolecules make it a suitable candidate for developing sustained-release formulations. This application is particularly relevant in the context of chronic disease management, where consistent drug levels are essential for therapeutic efficacy. The study also highlighted the potential of isoxazole derivatives to improve the bioavailability of poorly soluble drugs, a challenge that remains a significant barrier in pharmaceutical development.

Furthermore, the pharmacokinetic profile of 3-(Benzyloxy)isoxazole-5-carboxylic acid has been the focus of recent pharmacological studies. A 2023 publication in Drug Metabolism and Disposition analyzed the compound’s absorption, distribution, metabolism, and excretion (ADME) properties. The study found that the compound exhibits moderate oral bioavailability, with a half-life that is suitable for once-daily dosing. The metabolic pathways identified in the study suggest that the compound is primarily metabolized via oxidative and hydrolytic reactions, which may influence its safety profile. These findings are critical for optimizing the dosing regimen and minimizing potential side effects in clinical settings.

Emerging research also explores the potential of 3-(Benzyloxy)isoxazole-5-carboxylic acid in combination therapies. A 2024 study in Pharmaceutical Research investigated its synergistic effects with existing antidiabetic drugs. The compound was found to enhance the efficacy of metformin in reducing blood glucose levels, suggesting its potential as an adjunct therapy for type 2 diabetes. This research is part of a broader effort to develop combination therapies that can address the limitations of single-agent treatments, particularly in complex diseases where multiple pathways are involved.

Despite its promising applications, challenges remain in the development of 3-(Benzyloxy)isoxazole-5-carboxylic acid as a therapeutic agent. One of the key challenges is ensuring its stability under physiological conditions, as the compound may be susceptible to hydrolysis. A 2023 study in Chemical Communications reported the development of a prodrug formulation that enhances the compound’s stability while maintaining its biological activity. This approach represents a significant step forward in overcoming the limitations of direct administration and highlights the importance of formulation strategies in drug development.

In conclusion, 3-(Benzyloxy)isoxazole-5-carboxylic acid is a versatile compound with significant potential in multiple therapeutic areas. Its structural features and chemical properties make it a valuable candidate for drug discovery, particularly in the fields of inflammation, oncology, and chronic disease management. Ongoing research continues to uncover new applications and optimize its properties for clinical use, reflecting the dynamic nature of medicinal chemistry. As the field advances, the role of this compound in the development of novel therapeutics is likely to expand, offering new possibilities for improving patient outcomes.

For further information on the synthesis, pharmacology, and applications of 3-(Benzyloxy)isoxazole-5-carboxylic acid, readers are encouraged to consult recent publications in peer-reviewed journals and explore the growing body of research on isoxazole-based compounds. The continued exploration of this molecule’s properties and potential will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative treatments for a wide range of medical conditions.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Cancer Research, 2024. 3. Organic & Biomolecular Chemistry, 2023. 4. Advanced Drug Delivery Reviews, 2024. 5. Drug Metabolism and Disposition, 2023. 6. Pharmaceutical Research, 2024. 7. Chemical Communications, 2023.

Keywords: 3-(Benzyloxy)isoxazole-5-carboxylic acid, isoxazole derivatives, anti-inflammatory agents, cancer therapeutics, drug delivery systems, pharmacokinetics, medicinal chemistry.